4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid Methyl Ester

• IUPAC Name: methyl 4-[2-(2-amino-4,6-dioxo-5,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoate
• InChI: InChI=1S/C16H16N4O4/c1-24-15(23)9-5-2-8(3-6-9)4-7-10-11-12(18-13(10)21)19-16(17)20-14(11)22/h2-3,5-6,10H,4,7H2,1H3,(H4,17,18,19,20,21,22)
• InChI Key: GCIHXHRROKFHIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CCC2C3=C(NC2=O)N=C(NC3=O)N
• Molecular Formula: C16H16N4O4
• Molecular Weight: 328.32 g/mol
• CAS No.: 1320346-43-7

Description

This compound, also known as 4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid, has the molecular formula C15H14N4O4 and a molecular weight of 314.3. It is used in the preparation of a Pemetrexed metabolite.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a benzoic acid group. The exact structure can be found in the referenced database.

Physical and Chemical Properties Analysis

This compound has a melting point of over 300°C and a predicted density of 1.66±0.1 g/cm3. It is slightly soluble in DMSO and has a predicted pKa of 4.32±0.10. It is a solid substance with a pale orange color.

Scientific Research Applications

However, exploring the scientific applications of structurally related compounds can provide insights into the types of research areas and applications where such a compound might be relevant. Here are some thematic areas and examples based on research applications of compounds with similar structural features or functionalities:

Analytical and Detection Techniques

Studies on compounds with complex structures often involve the development of analytical techniques for their detection and quantification in various matrices. For example, analytical methodologies such as liquid chromatography-mass spectrometry (LC-MS/MS) can be employed for the characterization and stability assessment of pharmaceuticals and environmental contaminants (Barchańska et al., 2019).

Drug Metabolism and Pharmacokinetics

Compounds with intricate structures, including esters of benzoic acid, are frequently studied in the context of their metabolism and pharmacokinetics in humans and animals. This involves examining how these compounds are absorbed, metabolized, and excreted, as well as their potential biological effects. For instance, the metabolism of aspartame, a well-known sweetener, has been extensively reviewed to understand its breakdown products and their health implications (Ranney & Oppermann, 1979).

Environmental Impact and Degradation

Research on the environmental fate and degradation of complex organic compounds, including esters and related derivatives, is crucial for assessing their ecological impact. Studies might focus on their persistence in the environment, biodegradation pathways, and the formation of by-products. For example, the review on the degradation of acetaminophen by advanced oxidation processes discusses pathways, by-products, and toxicity, which could provide a framework for studying similar compounds (Qutob et al., 2022).

Therapeutic Potential and Biological Activities

Compounds with specific structural features, such as the pyrrolo[2,3-d]pyrimidinyl moiety, are often explored for their potential therapeutic applications. This can include investigations into their anticancer, antimicrobial, or anti-inflammatory properties, among others. The study of organotin(IV) complexes, for instance, reviews their anticarcinogenic and toxicological properties, highlighting the importance of structural characteristics in determining biological activity (Ali, Shahzadi, & Imtiaz-ud-Din, 2018).

Mechanism of Action

Target of Action

The primary target of this compound is the enzyme thymidylate synthase (TS) . TS is a crucial enzyme in the DNA synthesis pathway as it catalyzes the methylation of 2’-deoxyuridine-5’-monophosphate (dUMP) to 2’-deoxythymidine-5’-monophosphate (dTMP), an essential precursor in DNA synthesis .

Mode of Action

The compound binds to and inhibits the activity of TS . By inhibiting TS, the compound prevents the conversion of dUMP to dTMP, thereby disrupting DNA synthesis and leading to cell death .

Biochemical Pathways

The inhibition of TS affects the DNA synthesis pathway . This disruption in the pathway leads to a decrease in the production of dTMP, which is a necessary component for DNA replication and repair. As a result, cells are unable to replicate their DNA and divide, leading to cell death .

Pharmacokinetics

It is known that the compound is slightly soluble in dmso and methanol , which could affect its absorption and distribution in the body. The compound’s storage temperature is recommended to be in a refrigerator , suggesting that it may have stability issues at room temperature.